Cas no 1036623-49-0 (7-Chloro-N-isopropylquinolin-4-amine)

7-Chloro-N-isopropylquinolin-4-amine structure
1036623-49-0 structure
Product Name:7-Chloro-N-isopropylquinolin-4-amine
CAS No:1036623-49-0
MF:C12H13ClN2
MW:220.698021650314
CID:840914
PubChem ID:29047007
Update Time:2025-07-30

7-Chloro-N-isopropylquinolin-4-amine Chemical and Physical Properties

Names and Identifiers

    • 7-Chloro-N-isopropylquinolin-4-amine
    • 4-Quinolinamine, 7-chloro-N-(1-methylethyl)-
    • 7-chloro-N-propan-2-ylquinolin-4-amine
    • AK-86579
    • CHEMBL460416
    • KB-249760
    • 7-Chloro-N-(1-methylethyl)-4-quinolinamine
    • 7-Chloro-N-isopropyl-4-quinolinamine
    • AKOS008922286
    • -Quinolinamine,7-chloro-N-(1-methylethyl)-
    • DTXSID90651909
    • 1036623-49-0
    • 7-chloro-N-isopropyl-quinolin-4-amine
    • DB-032310
    • 7-Chloro-N-(propan-2-yl)quinolin-4-amine
    • SB71723
    • L10128
    • Inchi: 1S/C12H13ClN2/c1-8(2)15-11-5-6-14-12-7-9(13)3-4-10(11)12/h3-8H,1-2H3,(H,14,15)
    • InChI Key: IUBOTNXWWJRACZ-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2C(C=1)=NC=CC=2NC(C)C

Computed Properties

  • Exact Mass: 220.0767261g/mol
  • Monoisotopic Mass: 220.0767261g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 24.9Ų

Experimental Properties

  • Density: 1.215
  • Melting Point: 158-159 ºC

7-Chloro-N-isopropylquinolin-4-amine Pricemore >>

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